Cas no 1292189-33-3 ((3S)-3-amino-3-(4-bromophenyl)propanamide)

• Product Name: (3S)-3-amino-3-(4-bromophenyl)propanamide
• CAS No: 1292189-33-3
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5695624
• PubChem ID: 29059988
• Update Time: 2025-05-19

(3S)-3-amino-3-(4-bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286898
• (3S)-3-amino-3-(4-bromophenyl)propanamide
• 1292189-33-3
• Benzenepropanamide, β-amino-4-bromo-, (βS)-

• Inchi： 1S/C9H11BrN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key： VAAGTSXUGPMGCF-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 447.0±40.0 °C(Predicted)
• pka: 16.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(4-bromophenyl)propanamide

Introduction to (3S)-3-amino-3-(4-bromophenyl)propanamide (CAS No. 1292189-33-3)

(3S)-3-amino-3-(4-bromophenyl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1292189-33-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this amide derivative, particularly its stereochemistry and aromatic substituents, make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of (3S)-3-amino-3-(4-bromophenyl)propanamide consists of a propanamide backbone with a stereogenic center at the third carbon atom, designated as (3S). This chirality is crucial for its biological activity, as many pharmacologically active compounds exhibit enantioselective properties. The presence of a 4-bromophenyl group at the amide position introduces additional electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel amide-based drugs due to their favorable pharmacokinetic properties and diverse biological activities. The bromine atom in the 4-bromophenyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. These characteristics make (3S)-3-amino-3-(4-bromophenyl)propanamide an attractive scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that amide derivatives can interact with various neurotransmitter receptors and enzymes, making them candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The stereochemistry of (3S)-3-amino-3-(4-bromophenyl)propanamide is particularly relevant here, as enantiomeric differences can significantly impact receptor binding affinity and selectivity.

Recent research has also explored the use of this compound in combination therapies. For instance, its ability to modulate multiple biological pathways suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly promising in oncology, where combination therapies are often more effective than single-agent treatments. The structural flexibility of (3S)-3-amino-3-(4-bromophenyl)propanamide allows for modifications that can enhance its efficacy against various types of cancer cells.

The synthesis of (3S)-3-amino-3-(4-bromophenyl)propanamide presents both challenges and opportunities for chemists. The stereocontrol at the chiral center is critical, and traditional synthetic methods often require careful optimization to achieve high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to produce this compound with high yields and selectivity. These advancements have opened up new avenues for exploring its pharmacological potential.

In addition to its therapeutic applications, (3S)-3-amino-3-(4-bromophenyl)propanamide has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. The bromine substituent, in particular, can serve as a handle for further functionalization, allowing for the creation of tailored materials with specific characteristics.

The future prospects for (3S)-3-amino-3-(4-bromophenyl)propanamide are vast and multifaceted. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in both pharmaceuticals and materials science. Its unique combination of structural features and functional groups makes it a versatile tool for scientists working across multiple disciplines.

In conclusion, (CAS No. 1292189-33-3) represents a significant advancement in chemical research with potential applications ranging from drug development to materials science. Its stereochemistry, aromatic substituents, and lipophilic properties make it a promising candidate for further investigation. As our understanding of its biological activities grows, so too will its importance in the scientific community.